Cas no 38291-72-4 (4-(thiophen-2-yl)-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine-2-carbonitrile)

• Product Name: 4-(thiophen-2-yl)-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine-2-carbonitrile
• CAS No: 38291-72-4
• MF: C₁₄H₁₃N₃S
• MW: 255.338121175766
• CID: 923278
• PubChem ID: 291093
• Update Time: 2025-04-19

4-(thiophen-2-yl)-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(thiophen-2-yl)-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine-2-carbonitrile
• 4-thiophen-2-yl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine-2-carbonitrile
• 4-(2-Thienyl)-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine-2-carbonitrile
• 4-Cyan-2-thienyltetrahydro-1H-benzo-1,5-diazepin
• AC1Q4RT4
• AG-F-34919
• AR-1F6002
• cis-4-thiophen-2-yl-2,3,4,5-tetrahydro-1H-benzo[b][1,4]diazepine-2-carbonitrile
• CTK4H9631
• NSC155616
• NSC-155616
• NSC 155616
• 38291-72-4
• DTXSID10959217

• Inchi： 1S/C14H13N3S/c15-9-10-8-13(14-6-3-7-18-14)17-12-5-2-1-4-11(12)16-10/h1-7,10,13,16-17H,8H2
• InChI Key： QMFYSUPTPDYBCQ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1CC(C#N)NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 255.08319
• Monoisotopic Mass: 255.08301860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 76.1Ų

Experimental Properties

• PSA: 47.85